Cas no 82505-06-4 (Benzenecarbothioicacid, 4-(1,1-dimethylethyl)-, S-(methyl-d3) ester (9CI))

• Product name: Benzenecarbothioicacid, 4-(1,1-dimethylethyl)-, S-(methyl-d3) ester (9CI)
• CAS No: 82505-06-4
• MF: C₁₂H₁₆OS
• MW: 211.338327407837
• CID: 723136
• PubChem ID: 144990

Benzenecarbothioicacid, 4-(1,1-dimethylethyl)-, S-(methyl-d3) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioicacid, 4-(1,1-dimethylethyl)-, S-(methyl-d3) ester (9CI)
• methylsulfanyl-(4-tert-butylphenyl)methanone
• S-methyl 4-tert-butylbenzenecarbothioate
• DTXSID301002745
• S-(~2~H_3_)Methyl 4-tert-butylbenzene-1-carbothioate
• 82505-06-4
• Benzenecarbothioic acid, 4-(1,1-dimethylethyl)-s-(methyl-d3) ester

• Inchi： InChI=1S/C12H16OS/c1-12(2,3)10-7-5-9(6-8-10)11(13)14-4/h5-8H,1-4H3/i4D3
• InChI Key： XDPPGGSEBMDYLC-GKOSEXJESA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)C(=O)SC

Computed Properties

• Exact Mass: 211.111
• Monoisotopic Mass: 211.111
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 4.7

Experimental Properties

• Density: 1.048
• Boiling Point: 285.2°C at 760 mmHg
• Flash Point: 113.4°C
• Refractive Index: 1.533